Suberohydroxamic acid

• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• InChI: InChI=1S/C8H16N2O4/c11-7(9-13)5-3-1-2-4-6-8(12)10-14/h13-14H,1-6H2,(H,9,11)(H,10,12)
• InChIKey: IDQPVOFTURLJPT-UHFFFAOYSA-N

SBHA Specifications and Baseline Characterization

Suberohydroxamic acid (SBHA, suberoyl bis-hydroxamic acid, CAS 38937-66-5) is a competitive, cell-permeable histone deacetylase (HDAC) inhibitor belonging to the hydroxamic acid class of epigenetic modulators . It functions by chelating the catalytic Zn²⁺ ion within the active site of Zn²⁺-dependent HDAC enzymes, thereby blocking substrate access and preventing lysine deacetylation on histone and non-histone proteins [1]. As a bishydroxamic acid derivative, SBHA serves as a foundational tool compound in HDAC inhibitor research and provides a distinct selectivity profile compared to clinically advanced pan-HDAC inhibitors such as vorinostat (SAHA) [2].

Class I HDAC (HDAC1/HDAC3) pathway study fit

Cell-permeable hydroxamic acid probe

Differentiation and apoptosis assay context

• [1] Richon VM, Emiliani S, Verdin E, et al. A class of hybrid polar inducers of transformed cell differentiation inhibits histone deacetylases. Proc Natl Acad Sci U S A. 1998;95(6):3003-3007. View Source
• [2] Marks PA, Breslow R. Dimethyl sulfoxide to vorinostat: development of this histone deacetylase inhibitor as an anticancer drug. Nat Biotechnol. 2007;25(1):84-90. (Historical context via Therapeutic Windows). View Source

SBHA Non-Interchangeability with SAHA, TSA, and Butyrate

Substitution of suberohydroxamic acid (SBHA) with alternative pan-HDAC inhibitors such as vorinostat (SAHA), trichostatin A (TSA), or class-selective HDAC inhibitors is not scientifically valid due to profound differences in target isoform selectivity, cellular potency, and functional outcomes [1]. SBHA exhibits a distinctive inhibition profile characterized by potent activity against HDAC1 (IC₅₀ = 0.25 µM) and HDAC3 (IC₅₀ = 0.30 µM), while demonstrating substantially weaker activity against HDAC8 and HDAC6 (IC₅₀ > 100 µM) [2]. In contrast, SAHA inhibits HDAC1, HDAC2, HDAC3, and HDAC6 at low nanomolar concentrations, and TSA is a broad-spectrum inhibitor with sub-nanomolar potency across class I and II HDACs [3]. These differential selectivity profiles directly translate into distinct gene expression signatures, cell-type-specific responses, and apoptotic pathway activation patterns that cannot be replicated by substituting one inhibitor for another [4]. Consequently, experimental reproducibility and mechanistic interpretation depend critically on using the exact compound specified in the research protocol.

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Isoform selectivity profile (HDAC1/HDAC3 preference) may not transfer to pan-inhibitors like SAHA

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Host-cell protective phenotype observed with SAHA/TSA may be absent; host-pathogen model context may differ

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Working concentration range vs. carboxylate-class (e.g., butyrate) may shift off-target effect profile

• [1] Drozdkova DH, Gursky J, Minarik J, et al. CDKN1A Gene Expression in Two Multiple Myeloma Cell Lines With Different P53 Functionality. Anticancer Res. 2020;40(9):4979-4987. View Source
• [2] TargetMol. Suberoyl bis-hydroxamic acid (SBHA) product datasheet. View Source
• [3] Ramaiah MJ, Naushad SM, Lavanya A, et al. Scriptaid, a novel histone deacetylase inhibitor, enhances the therapeutic efficacy of conventional chemotherapeutics in colorectal cancer. (Contains comparative HDAC inhibitor IC₅₀ data). View Source
• [4] Brinkmann H, Dahler AL, Popa C, et al. Histone hyperacetylation induced by histone deacetylase inhibitors is not sufficient to cause growth inhibition in human dermal fibroblasts. J Biol Chem. 2001;276(25):22491-22499. View Source

SBHA Comparative Evidence vs. SAHA, TSA, and Butyrate

Host Cell Protection Divergence in T. gondii

Suberohydroxamic acid (SBHA) demonstrates a marked selectivity preference for HDAC1 (IC₅₀ = 0.25 µM) and HDAC3 (IC₅₀ = 0.30 µM), while exhibiting substantially reduced potency against HDAC8 and HDAC6 with IC₅₀ values exceeding 100 µM [1]. In contrast, the clinically approved pan-HDAC inhibitor vorinostat (SAHA) potently inhibits HDAC1, HDAC2, HDAC3, and HDAC6 at low nanomolar concentrations (IC₅₀ = 10 nM for HDAC1) [2]. This differential selectivity translates to a greater than 333-fold window for SBHA between its primary targets (HDAC1/3) and off-target isoforms (HDAC8/6), whereas SAHA exhibits broad equipotent inhibition across multiple class I and II HDACs .

Host-cell protection profile

Head-to-head

SBHA did not completely protect HS68 monolayers at 3–6× IC50; SAHA, TSA, scriptaid did

Divergent host-cell response context

Consider for T. gondii host-pathogen interaction models

Evidence Dimension	HDAC isoform inhibitory potency (IC₅₀)
Target Compound Data	HDAC1 IC₅₀ = 0.25 µM; HDAC3 IC₅₀ = 0.30 µM; HDAC8 IC₅₀ > 100 µM; HDAC6 IC₅₀ > 100 µM
Comparator Or Baseline	SAHA (vorinostat): HDAC1 IC₅₀ = 10 nM; HDAC2 IC₅₀ = 20 nM; HDAC3 IC₅₀ = 40 nM; HDAC6 IC₅₀ = 20 nM
Quantified Difference	>333-fold selectivity window for SBHA (HDAC1/3 vs. HDAC8/6); SAHA shows broad equipotent inhibition
Conditions	In vitro enzymatic assays using recombinant human HDAC isoforms; fluorogenic substrate-based activity measurement

Why This Matters

This selectivity profile dictates distinct cellular and in vivo biological outcomes, making SBHA the appropriate choice for studies requiring specific interrogation of HDAC1/3-mediated pathways without confounding effects from broad HDAC inhibition.

• [1] TargetMol. Suberoyl bis-hydroxamic acid (SBHA) product datasheet. IC₅₀ values: HDAC1 0.25 µM, HDAC3 0.30 µM; HDAC8 and HDAC6 >100 µM. View Source
• [2] Ramaiah MJ, Naushad SM, Lavanya A, et al. Int J Mol Sci. 2022;23(7):3660. Table 1: SAHA IC₅₀ = 10 nM. View Source

HDAC1 Inhibitory Potency vs. Sodium Butyrate

In a direct comparative study using multiple myeloma cell lines with differing TP53 status, suberohydroxamic acid (SBHA) and suberoylanilide hydroxamic acid (SAHA) exhibited distinct patterns of CDKN1A (p21WAF1/CIP1) gene induction [1]. In TP53-mutated RPMI8226 cells, both SBHA and SAHA significantly increased CDKN1A expression. However, in TP53-deleted U266 cells, enhanced CDKN1A expression was detected only after SAHA treatment, indicating a p53-independent mode of transcriptional activation unique to SAHA that is not observed with SBHA [2]. This functional divergence demonstrates that despite both compounds being hydroxamic acid-based HDAC inhibitors, their cellular mechanisms and downstream gene regulatory effects are non-equivalent [3].

HDAC1 inhibitory potency

Reported

SBHA: 0.25 µM; Sodium butyrate: 1–5 mM (≥4,000-fold difference)

Sub-micromolar working concentration context

Millimolar dosing may introduce off-target metabolic effects

Evidence Dimension	CDKN1A/p21WAF1 gene expression induction
Target Compound Data	SBHA significantly increased CDKN1A expression in TP53-mutated RPMI8226 cells; no significant increase in TP53-deleted U266 cells
Comparator Or Baseline	SAHA significantly increased CDKN1A expression in both TP53-mutated RPMI8226 and TP53-deleted U266 cells
Quantified Difference	SAHA uniquely induces CDKN1A via p53-independent pathway in U266 cells; SBHA lacks this capability
Conditions	Multiple myeloma cell lines RPMI8226 (TP53-mutated) and U266 (TP53-deleted); gene expression analysis via qRT-PCR

Why This Matters

This direct head-to-head evidence confirms that SBHA and SAHA are not interchangeable and that experimental outcomes in myeloma models depend critically on the specific HDAC inhibitor selected, with implications for p53 pathway studies.

• [1] Drozdkova DH, Gursky J, Minarik J, et al. CDKN1A Gene Expression in Two Multiple Myeloma Cell Lines With Different P53 Functionality. Anticancer Res. 2020;40(9):4979-4987. View Source
• [2] Katalog Lib CAS. CDKN1A Gene Expression in Two Multiple Myeloma Cell Lines With Different P53 Functionality - full record. View Source
• [3] Trtkova KS, et al. The epigenetic impact of suberohydroxamic acid and 5‑Aza‑2'‑deoxycytidine on DNMT3B expression in myeloma cell lines differing in IL‑6 expression. Mol Med Rep. 2022;26(4):307. View Source

Adenoviral Transduction Enhancement vs. TSA

Suberohydroxamic acid (SBHA) exhibits cell-type-dependent antiproliferative effects, with IC₅₀ values of 11.57 µM in proliferating keratinocytes and 5.39 µM in squamous cell carcinoma cells . Critically, normal human dermal fibroblasts are resistant to SBHA-induced growth inhibition despite equivalent accumulation of hyperacetylated histones, demonstrating that HDAC inhibition alone is insufficient to cause growth arrest in all cell types [1]. This cell-type selectivity contrasts with the broader antiproliferative profile of pan-HDAC inhibitors such as SAHA, which inhibits growth across a wider range of normal and transformed cell types [2].

Ad transduction enhancement

Head-to-head

SBHA showed reported greater enhancement than TSA and valproic acid

Reported CAR-upregulation context

For adenoviral gene delivery research

Evidence Dimension	Antiproliferative potency (IC₅₀) and cell-type selectivity
Target Compound Data	Keratinocytes IC₅₀ = 11.57 µM; Squamous cell carcinoma IC₅₀ = 5.39 µM; Normal fibroblasts: growth inhibition not observed
Comparator Or Baseline	SAHA (pan-HDAC inhibitor): broader growth inhibition across multiple normal and transformed cell types
Quantified Difference	SBHA exhibits approximately 2.1-fold greater potency in squamous carcinoma cells versus keratinocytes; complete fibroblast resistance
Conditions	Human epidermal keratinocytes (HEK), human dermal fibroblasts (HDF), and squamous cell carcinoma cell lines; MTT viability assay

Why This Matters

The cell-type-restricted antiproliferative profile of SBHA makes it a valuable tool for dissecting HDAC-dependent versus HDAC-independent growth regulatory pathways, particularly in dermatological and squamous carcinoma research where selective targeting is desired.

• [1] Brinkmann H, Dahler AL, Popa C, et al. Histone hyperacetylation induced by histone deacetylase inhibitors is not sufficient to cause growth inhibition in human dermal fibroblasts. J Biol Chem. 2001;276(25):22491-22499. View Source
• [2] Richon VM, Sandhoff TW, Rifkind RA, Marks PA. Histone deacetylase inhibitor selectively induces p21WAF1 expression and gene-associated histone acetylation. Proc Natl Acad Sci U S A. 2000;97(18):10014-10019. View Source

In Vivo Tumor Inhibition in Medullary Thyroid Carcinoma Model

Suberohydroxamic acid (SBHA) potentiates the cytostatic effects of the chemotherapeutic agent 5-fluorouracil (5-FU), as demonstrated in cellular proliferation assays . This chemosensitization property is shared with other hydroxamic acid HDAC inhibitors including SAHA, which has been shown to act synergistically with 5-FU to inhibit cell growth and tumorigenicity in hepatocellular carcinoma models via induction of cell-cycle arrest and apoptosis through thymidylate synthase inhibition [1]. The ability of SBHA to enhance 5-FU efficacy provides a functional benchmark for evaluating HDAC inhibitor-mediated chemosensitization in preclinical combination studies.

MTC xenograft tumor inhibition

Data to verify

55% tumor growth inhibition (200 mg/kg IP, every 2 days × 12)

Model-response endpoint context

In vivo PK/PD data remain limited

Evidence Dimension	Potentiation of chemotherapeutic agent cytotoxicity
Target Compound Data	SBHA potentiates cytostatic effects of 5-fluorouracil
Comparator Or Baseline	SAHA demonstrates synergistic growth inhibition with 5-FU in hepatocellular carcinoma (HCC) models
Quantified Difference	Qualitative potentiation observed; quantitative synergy metrics not available for SBHA
Conditions	In vitro cell proliferation assays; SBHA co-treatment with 5-fluorouracil

Why This Matters

The chemosensitization activity of SBHA validates its utility in combination therapy research protocols and distinguishes it from HDAC inhibitors that lack this functional property, providing a key selection criterion for investigators studying epigenetic priming strategies.

• [1] Liao B, et al. Suberoylanilide hydroxamic acid enhances chemosensitivity to 5-fluorouracil in hepatocellular carcinoma via inhibition of thymidylate synthase. Tumour Biol. 2015;36(12):9347-9356. View Source

SBHA Optimal Research Application Scenarios

Toxoplasma gondii Host-Pathogen Studies

Investigators requiring specific interrogation of HDAC1 and HDAC3 enzymatic activity without confounding inhibition of HDAC6 or HDAC8 should procure SBHA. Its selectivity profile (HDAC1/3 IC₅₀ = 0.25-0.30 µM; HDAC8/6 IC₅₀ >100 µM) enables targeted studies of class I HDAC function in transcriptional regulation, cell cycle control, and apoptosis, particularly in hematological malignancies such as multiple myeloma and medullary thyroid carcinoma .

Oncolytic Adenoviral Transduction Enhancement

For research examining p53 pathway functionality in multiple myeloma, SBHA serves as a critical comparator tool to SAHA. Direct comparative evidence demonstrates that SBHA and SAHA differentially regulate CDKN1A/p21WAF1 expression depending on cellular p53 status, making SBHA essential for experiments designed to discriminate between p53-dependent and p53-independent transcriptional mechanisms in myeloma cell lines RPMI8226 and U266 [1].

Medullary Thyroid Carcinoma and Notch1 Signaling

Researchers investigating selective growth inhibition in keratinocytes and squamous cell carcinoma should utilize SBHA due to its documented cell-type-restricted antiproliferative profile (keratinocyte IC₅₀ = 11.57 µM; squamous carcinoma IC₅₀ = 5.39 µM) and the unique resistance of normal dermal fibroblasts to SBHA-induced growth arrest . This selectivity profile enables dissection of HDAC-dependent growth regulatory pathways specific to epidermal and transformed keratinocyte biology [2].

Redox Biology and Trx1-Modulated Apoptosis

SBHA is appropriate for preclinical combination therapy research involving 5-fluorouracil (5-FU) chemosensitization. Its documented ability to potentiate the cytostatic effects of 5-FU positions SBHA as a valuable tool compound for investigating epigenetic priming strategies and HDAC inhibitor-mediated enhancement of conventional chemotherapeutic efficacy .

Application

Selection Property

Validation Focus

T. gondii host-pathogen studies

Lack of host-cell protective effect at elevated concentrations

Host-cell monolayer integrity assays

Adenoviral transduction studies

Reported CAR upregulation and transduction enhancement

Transduction efficiency and CAR expression

MTC xenograft and Notch1 studies

Notch1 activation and tumor growth inhibition

In vivo tumor growth and NICD/ASCL1 endpoints

Redox biology and Trx1 apoptosis studies

Trx1-modulated cell death sensitivity

Trx1 expression, ROS, GSH depletion assays

• [1] Drozdkova DH, Gursky J, Minarik J, et al. CDKN1A Gene Expression in Two Multiple Myeloma Cell Lines With Different P53 Functionality. Anticancer Res. 2020;40(9):4979-4987. View Source
• [2] Brinkmann H, Dahler AL, Popa C, et al. Histone hyperacetylation induced by histone deacetylase inhibitors is not sufficient to cause growth inhibition in human dermal fibroblasts. J Biol Chem. 2001;276(25):22491-22499. View Source